Cas no 1248964-73-9 (3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid
• CAS No: 1248964-73-9
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 6272600
• PubChem ID: 62395476
• Update Time: 2025-07-17

3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid
• 1248964-73-9
• EN300-1256114
• AKOS011682798

• Inchi： 1S/C8H10O3S/c1-5-2-3-12-8(5)6(9)4-7(10)11/h2-3,6,9H,4H2,1H3,(H,10,11)
• InChI Key： CNBNNYJQGULALL-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 186.03506535g/mol
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid

Research Briefing on 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid (CAS: 1248964-73-9): Recent Advances and Applications

3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid (CAS: 1248964-73-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This β-hydroxy acid derivative, featuring a thiophene moiety, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features make it a promising scaffold for the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and metabolic regulation.

Recent research has focused on the synthetic pathways and biological activities of 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key intermediate in the synthesis of novel thiophene-based inhibitors targeting fatty acid synthase (FAS), an enzyme implicated in cancer metabolism. The study highlighted the compound's ability to modulate FAS activity, suggesting its potential as a therapeutic agent for oncology applications.

Another significant development involves the use of 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid in the design of prodrugs. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with antiviral agents, resulting in enhanced bioavailability and targeted delivery. The researchers utilized the compound's carboxylic acid group for esterification, yielding prodrugs with improved pharmacokinetic profiles.

The compound's mechanism of action has also been investigated in the context of microbial resistance. A recent preprint (2024) on bioRxiv explored its antibacterial properties, particularly against Gram-positive pathogens. The study proposed that 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid interferes with bacterial cell wall biosynthesis, offering a potential new avenue for addressing antibiotic resistance.

From a chemical perspective, advances in the asymmetric synthesis of 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid have been achieved through biocatalytic methods. A 2023 publication in ACS Catalysis described an efficient enzymatic route using ketoreductases, achieving high enantioselectivity (ee >99%) and yield (85%). This development is particularly important for the production of enantiomerically pure forms of the compound, which may exhibit different biological activities.

In conclusion, 3-hydroxy-3-(3-methylthiophen-2-yl)propanoic acid (CAS: 1248964-73-9) continues to emerge as a versatile compound with multiple applications in pharmaceutical research. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and potential therapeutic applications. Future research directions may include further exploration of its structure-activity relationships and optimization of its pharmacological properties for specific disease targets.